Cas no 2138134-80-0 (Piperidine, 3-[5-(2-thienyl)-1H-1,2,3-triazol-1-yl]-)

• Product Name: Piperidine, 3-[5-(2-thienyl)-1H-1,2,3-triazol-1-yl]-
• CAS No: 2138134-80-0
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• CID: 5298875
• Update Time: 2025-10-29

Piperidine, 3-[5-(2-thienyl)-1H-1,2,3-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[5-(2-thienyl)-1H-1,2,3-triazol-1-yl]-

• Inchi： 1S/C11H14N4S/c1-3-9(7-12-5-1)15-10(8-13-14-15)11-4-2-6-16-11/h2,4,6,8-9,12H,1,3,5,7H2
• InChI Key： PSDMEECUQITPSW-UHFFFAOYSA-N
• SMILES： N1CCCC(N2C(C3SC=CC=3)=CN=N2)C1

Additional information on Piperidine, 3-[5-(2-thienyl)-1H-1,2,3-triazol-1-yl]-

Exploring the Properties and Applications of Piperidine, 3-[5-(2-thienyl)-1H-1,2,3-triazol-1-yl]- (CAS No. 2138134-80-0)

The compound Piperidine, 3-[5-(2-thienyl)-1H-1,2,3-triazol-1-yl]- (CAS No. 2138134-80-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This heterocyclic molecule combines a piperidine ring with a thienyl-triazole moiety, making it a versatile building block for drug discovery and organic synthesis. Researchers are particularly interested in its role as a bioactive scaffold, which aligns with current trends in fragment-based drug design and click chemistry applications.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both piperidine and triazole groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies highlight its potential in kinase inhibition and GPCR modulation, which are hot topics in cancer research and neuropharmacology. The thienyl group further enhances its electron-rich character, making it valuable for photophysical applications in OLED materials.

From a computational chemistry perspective, CAS No. 2138134-80-0 has been investigated for its molecular docking potential with various biological targets. The 1,2,3-triazole linker is known for its hydrogen bonding capacity, while the piperidine ring contributes to lipophilicity – a crucial factor in ADME optimization. These properties make it a frequent subject in QSAR studies and medicinal chemistry forums.

The material science community has explored its crystallographic properties, with particular interest in its supramolecular interactions. The compound's ability to form π-stacking arrangements through its aromatic systems makes it relevant for molecular recognition applications. This aligns with growing interest in smart materials and sensor development, where such interactions are crucial for selective binding.

Analytical characterization of Piperidine, 3-[5-(2-thienyl)-1H-1,2,3-triazol-1-yl]- typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray diffraction. The compound's chromatographic behavior has been documented in several HPLC method development studies, addressing common search queries about its purification strategies. Its stability profile under various conditions is another frequently researched aspect, especially for formulation scientists.

In the context of green chemistry, researchers have investigated catalyst-free approaches to synthesize derivatives of this compound. The triazole-thiophene hybrid structure has shown promise in metal-free synthetic protocols, responding to industry demands for sustainable chemistry solutions. This aspect connects with popular searches about eco-friendly synthesis and atom economy in organic transformations.

The patent landscape reveals growing interest in CAS No. 2138134-80-0 as a key intermediate for biologically active compounds. Several applications highlight its utility in developing antimicrobial agents and CNS-targeting drugs, addressing current healthcare challenges. Its structural features are particularly valuable for addressing drug resistance issues, a major concern in modern antibiotic development.

From a structure-activity relationship perspective, the 3-substituted piperidine core offers interesting possibilities for stereochemical control in drug design. The chiral center present in the molecule makes it relevant to discussions about enantioselective synthesis and chiral resolution techniques. These topics frequently appear in pharmaceutical industry searches and academic research queries.

The compound's physicochemical properties have been carefully characterized, including its solubility profile and partition coefficient. Such data is crucial for preformulation studies and answers common questions about its formulation compatibility. The logP value of this molecule suggests good membrane permeability, explaining its potential in oral drug delivery systems.

Future research directions for Piperidine, 3-[5-(2-thienyl)-1H-1,2,3-triazol-1-yl]- may explore its polypharmacology potential and applications in theranostics. The compound's multitarget capabilities align with current trends in precision medicine and personalized therapy approaches. Its unique structure continues to inspire innovations across chemical biology and materials science disciplines.